Cas no 596797-33-0 (3-methyl-3-Azabicyclo[3.2.1]octan-8-one oxime)

• Product Name: 3-methyl-3-Azabicyclo[3.2.1]octan-8-one oxime
• CAS No: 596797-33-0
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 950484
• PubChem ID: 93500180
• Update Time: 2025-04-19

3-methyl-3-Azabicyclo[3.2.1]octan-8-one oxime Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-Azabicyclo[3.2.1]octan-8-one oxime
• 3-Azabicyclo[3.2.1]octan-8-one,3-methyl-,oxime(9CI)
• 596797-33-0

• Inchi： 1S/C8H14N2O/c1-10-4-6-2-3-7(5-10)8(6)9-11/h6-7,11H,2-5H2,1H3/b9-8-/t6-,7+/m0/s1
• InChI Key： GLDAJOYEPUFDNN-KNJDTQEKSA-N
• SMILES： O/N=C1\[C@H]2CN(C)C[C@@H]\1CC2

Computed Properties

• Exact Mass: 154.11100
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.83000
• LogP: 0.72610